
A Comparative Guide to Rare-Earth Boride
Structures: Properties and Experimental

Characterization

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Neodymium boride

CAS No.: 12008-23-0

Cat. No.: B577285

Get Quote

For researchers, scientists, and professionals in materials science and drug development, this

guide offers an objective comparison of the structural and physical properties of different

classes of rare-earth borides. It provides a comprehensive overview of key experimental data

and detailed methodologies for their characterization.

Rare-earth borides are a fascinating class of compounds renowned for their diverse and often

exceptional physical properties, including high melting points, extreme hardness, and unique

electronic and magnetic behaviors. These characteristics make them promising materials for a

wide range of applications, from thermionic emitters and superhard materials to components in

electronic devices. This guide focuses on a comparative study of three prominent structural

types: hexaborides (RB₆), tetraborides (RB₄), and dodecaborides (RB₁₂), with specific

examples to illustrate their distinct properties.

Comparative Data of Selected Rare-Earth Borides
The following table summarizes key quantitative data for selected rare-earth borides, offering a

clear comparison of their structural and physical properties.
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Property LaB₆ CeB₆ SmB₆ GdB₄ YB₁₂

Crystal

Structure
Cubic Cubic Cubic Tetragonal Cubic

Space Group Pm-3m Pm-3m Pm-3m P4/mbm Fm-3m

Lattice

Parameter (a)
4.15 Å 4.14 Å 4.13 Å 7.22 Å 7.468 nm

Lattice

Parameter (c)
- - - 4.11 Å -

Melting Point

(°C)
2210 2550 2230 ~2650 >2000

Vickers

Hardness

(GPa)

~27 ~25 ~20 ~22 ~33

Electrical

Resistivity

(µΩ·cm)

~15 ~29
High (Kondo

Insulator)
~35 High

Structural Relationships and Properties
The diverse properties of rare-earth borides are intrinsically linked to their crystal structures.

The following diagram illustrates the relationship between the different structural classes based

on their boron frameworks.
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Structural Classes of Rare-Earth Borides

Key Properties

Hexaborides (RB
₆)

Cubic (Pm-3m)
3D framework of B

₆ octahedra

Tetraborides (RB
₄)

Tetragonal (P4/mbm)
Combination of B

₆ octahedra and B chains

Structural
Relationship

High Hardness

Very High

High Melting Point Variable Electrical Properties

Metallic/Semiconducting

Metallic

Dodecaborides (RB
₁₂)

Cubic (Fm-3m)
3D framework of B
₁₂ cuboctahedra

Extremely High Insulating/Semiconducting

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Guide to Rare-Earth Boride Structures:
Properties and Experimental Characterization]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b577285/docs#a-comparative-guide-to-rare-earth-
boride-structures-properties-and-experimental-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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